
5-Amino-2-morpholinobenzenecarboxylic acid
CAS number 65989-45-9

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
5-Amino-2-

morpholinobenzenecarboxylic acid

Cat. No.: B1269895 Get Quote

An In-depth Technical Guide to 5-Amino-2-morpholinobenzenecarboxylic acid (CAS

Number: 65989-45-9)

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Amino-2-morpholinobenzenecarboxylic acid is a key heterocyclic building block in

medicinal chemistry. Its unique structural features make it a valuable intermediate in the

synthesis of a variety of biologically active compounds. This technical guide provides a

comprehensive overview of its chemical and physical properties, a detailed synthesis protocol,

and its significant applications in drug discovery, particularly in the development of kinase

inhibitors and anti-inflammatory agents.

Introduction
5-Amino-2-morpholinobenzenecarboxylic acid, with the Chemical Abstracts Service (CAS)

registry number 65989-45-9, is an aromatic carboxylic acid derivative featuring a morpholine

and an amino substituent. The presence of these functional groups provides multiple reaction

sites, making it a versatile scaffold for chemical modification and the development of novel

therapeutic agents. Its application as a key intermediate is particularly noted in the synthesis of

targeted therapies such as kinase inhibitors and novel anti-inflammatory drugs[1]. The
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morpholine moiety is a common feature in many approved drugs, contributing to favorable

pharmacokinetic properties[2][3].

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 5-Amino-2-
morpholinobenzenecarboxylic acid is essential for its effective use in synthesis and drug

design.

Property Value Reference

CAS Number 65989-45-9 [4]

Molecular Formula C₁₁H₁₄N₂O₃ [1]

Molecular Weight 222.24 g/mol [1]

Appearance Off-white to light brown solid

Solubility

Soluble in dimethyl sulfoxide

(DMSO) and methanol. Limited

solubility in water.

Storage

Store in a cool, dry place,

protected from light.

Recommended storage

temperature: 2-8°C.

[1]

Note: Experimental data for melting point and other specific physical constants are not readily

available in published literature and would require experimental determination.

Synthesis
While a specific, detailed experimental protocol for the synthesis of 5-Amino-2-
morpholinobenzenecarboxylic acid is not widely published in peer-reviewed journals, a

general synthetic approach can be derived from standard organic chemistry principles and

analogous preparations of similar aminobenzoic acid derivatives. The synthesis typically

involves a nucleophilic aromatic substitution reaction followed by the reduction of a nitro group.
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General Synthetic Pathway
A plausible synthetic route starts from 2-fluoro-5-nitrobenzoic acid. The morpholine ring is

introduced via a nucleophilic aromatic substitution, followed by the reduction of the nitro group

to the desired amine.

2-Fluoro-5-nitrobenzoic acid 2-Morpholino-5-nitrobenzoic acid

  Morpholine, Base (e.g., K₂CO₃)  
  Solvent (e.g., DMSO)  

  Heat  
5-Amino-2-morpholinobenzenecarboxylic acid

  Reducing Agent (e.g., H₂, Pd/C or SnCl₂)  
  Solvent (e.g., Ethanol or Ethyl Acetate)  
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Caption: General synthetic pathway for 5-Amino-2-morpholinobenzenecarboxylic acid.

Illustrative Experimental Protocol
This protocol is a representative example based on common organic synthesis methodologies.

Researchers should optimize conditions based on their specific laboratory setup and available

reagents.

Step 1: Synthesis of 2-Morpholino-5-nitrobenzoic acid

To a solution of 2-fluoro-5-nitrobenzoic acid (1.0 eq) in dimethyl sulfoxide (DMSO), add

potassium carbonate (K₂CO₃) (2.5 eq).

Add morpholine (1.2 eq) dropwise to the reaction mixture at room temperature.

Heat the reaction mixture to 80-100°C and stir for 4-6 hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

After completion, cool the reaction mixture to room temperature and pour it into ice-water.

Acidify the aqueous solution with hydrochloric acid (HCl) to a pH of 2-3 to precipitate the

product.

Filter the solid, wash with water, and dry under vacuum to obtain 2-morpholino-5-

nitrobenzoic acid.
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Step 2: Synthesis of 5-Amino-2-morpholinobenzenecarboxylic acid

Suspend 2-morpholino-5-nitrobenzoic acid (1.0 eq) in ethanol or ethyl acetate.

Add a catalytic amount of 10% Palladium on carbon (Pd/C).

Subject the mixture to a hydrogen atmosphere (balloon or hydrogenation apparatus) and stir

vigorously at room temperature.

Monitor the reaction by TLC until the starting material is consumed.

Filter the reaction mixture through a pad of celite to remove the catalyst.

Concentrate the filtrate under reduced pressure to yield 5-Amino-2-
morpholinobenzenecarboxylic acid. The product can be further purified by recrystallization

if necessary.

Applications in Drug Discovery
5-Amino-2-morpholinobenzenecarboxylic acid serves as a crucial building block in the

synthesis of targeted therapeutics, primarily kinase inhibitors and anti-inflammatory agents. The

amino group provides a key attachment point for building complex molecular architectures,

while the morpholine ring can enhance solubility and metabolic stability.

Kinase Inhibitors
Protein kinases are a large family of enzymes that play a central role in cellular signaling

pathways, and their dysregulation is a hallmark of many cancers and other diseases[2]. The

development of small molecule kinase inhibitors has revolutionized the treatment of various

malignancies. The 5-amino-2-morpholinobenzoic acid scaffold can be elaborated to create

potent and selective kinase inhibitors.

5-Amino-2-morpholinobenzenecarboxylic acid Amide Coupling with
Heterocyclic Moiety

  Coupling Reagents (e.g., HATU, EDCI)  
Kinase Inhibitor Candidate

  Further Functionalization  
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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